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Metabolite Identification & Basic Properties

The following table summarizes the basic chemical information and natural occurrence of 4-Hexen-3-one.

Property
Category

Details

Common Name 4-Hexen-3-one [1]

CAS Number 2497-21-4 [1]

Chemical
Formula

C₆H₁₀O [1]

Classification Organic compound; Enone (contains the enone functional group, RC(=O)CR') [1]

Natural
Occurrence

Detected as a flavor constituent in foods including pepper (C. baccatum), tea,
turmeric, sweet oranges, and soy products [1].
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The search results indicate one specific study investigating the biological activity of 4-Hexen-3-one.

Antimycobacterial Activity

A study on the hexane extract of Citrus aurantifolia (lime) fruit peels identified 4-Hexen-3-one and tested it

against Mycobacterium tuberculosis H37Rv [2].

Tested
Compound /
Extract

Activity Test Organism
Minimum Inhibitory
Concentration (MIC)

4-Hexen-3-one [2] Activity against sensitive
and multidrug-resistant

strains

Mycobacterium
tuberculosis H37Rv

50–100 μg/mL [2]

Hexane extract of

*C. aurantifolia*

Activity against

monoresistant strains

Mycobacterium
tuberculosis H37Rv

25–50 μg/mL [2]

Detection in Metabolite Profiling

4-Hexen-3-one was identified as a volatile component in the hexane extract of Citrus aurantifolia fruit peels

using Gas Chromatography-Mass Spectrometry (GC-MS) [2]. In that analysis, it had a retention time

(RT) of 5.54 minutes and a relative content of 0.51% of the total volatile constituents [2].

Experimental Protocol for Volatile Metabolite Profiling

The methodology used to detect and identify 4-Hexen-3-one in the Citrus aurantifolia study is a common

approach for volatile metabolite profiling [2]. The following workflow outlines the key steps, from sample

preparation to compound identification.
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Sample Preparation Details

GC-MS Analysis Details

Identification Criteria

Start: Sample Material

Sample Preparation
(Homogenization, extraction)

GC-MS Analysis Extraction Technique:
Hexane Solvent Extraction

Alternative Technique:
Headspace Solid-Phase

Microextraction (HS-SPME)

Data Processing Separation: Gas Chromatography
(Volatiles are separated in a column)

Detection: Mass Spectrometry
(Fragments are ionized and detected)

Compound Identification

Metabolite Profile 1. Mass Spectrum Match
(Comparison to NIST library)

2. Retention Index (RI)
(Comparison to standard alkanes)

Click to download full resolution via product page

The key steps and considerations for the protocol are:

Sample Preparation: The study used hexane solvent extraction [2]. For a more focused analysis of
volatile compounds, Headspace Solid-Phase Microextraction (HS-SPME) is a widely used and

effective alternative, as shown in other metabolomics studies [3] [4] [5].
GC-MS Analysis: This is the core analytical step. The gas chromatograph separates the volatile

compounds in the mixture, and the mass spectrometer detects and fragments them, providing a
unique mass spectrum for each compound [2].
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Compound Identification: Confident identification of a metabolite like 4-Hexen-3-one relies on two
key parameters [2] [5]:

Mass Spectrum Match: The experimental mass spectrum is compared to a reference library

(e.g., NIST). A high similarity score (often >80%) is required [5].
Retention Index (RI): The experimental retention index of the compound on a standard GC

column (like DB-5) is calculated using a series of n-alkanes and compared to a database of
known RIs. This confirms the identification made by the mass spectrum [5].

Summary

Based on the current search results, 4-Hexen-3-one is a volatile enone identified in various foods. Its most

notable documented biological activity is antimycobacterial activity against *M. tuberculosis*, though it was

less potent than the whole extract or other isolated compounds in the same study [2]. This suggests its

activity may be part of a synergistic interaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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